2-Chloro-6-(oxetan-3-yloxy)pyridin-4-amine

• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol
• IUPAC Name: 2-chloro-6-(oxetan-3-yloxy)pyridin-4-amine
• InChI: InChI=1S/C8H9ClN2O2/c9-7-1-5(10)2-8(11-7)13-6-3-12-4-6/h1-2,6H,3-4H2,(H2,10,11)
• InChI Key: XZEFETHOXHLAPJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)OC2=NC(=CC(=C2)N)Cl

Description

2-Chloro-6-(oxetan-3-yloxy)pyridin-4-amine is a pyridine derivative featuring a chloro substituent at position 2, an oxetane-3-yloxy group at position 6, and an amine at position 2. The oxetane ring (a three-membered cyclic ether) confers unique steric and electronic properties, making this compound of interest in medicinal chemistry and agrochemical research. Its structural attributes may enhance metabolic stability compared to larger cyclic ethers like tetrahydrofuran (oxolane) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-6-(oxetan-3-yloxy)pyridin-4-amine typically involves the formation of the oxetane ring followed by its attachment to the pyridine ring. One common method is the Suzuki-Miyaura coupling reaction, which involves the cross-coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and can be performed at room temperature, making it a versatile method for synthesizing various substituted pyridines.

Industrial Production Methods

Industrial production of this compound may involve large-scale Suzuki-Miyaura coupling reactions, utilizing automated reactors and continuous flow systems to ensure high yield and purity. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) and recrystallization is essential to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-6-(oxetan-3-yloxy)pyridin-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are used.

Substitution: Nucleophilic substitution reactions often require the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce amines. Substitution reactions can result in various substituted pyridines depending on the nucleophile employed .

Scientific Research Applications

2-Chloro-6-(oxetan-3-yloxy)pyridin-4-amine has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound can be used in biochemical assays to investigate enzyme interactions and inhibition.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 2-Chloro-6-(oxetan-3-yloxy)pyridin-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The oxetane ring can undergo ring-opening reactions, which may lead to the formation of reactive intermediates that can interact with biological molecules. The pyridine ring can also participate in various binding interactions, contributing to the compound’s overall activity .

Comparison with Similar Compounds

Substituent Variations in Pyridine Derivatives

The following table summarizes key analogs and their substituent-driven differences:

Compound Name	Substituent at Position 6	Molecular Formula	Molecular Weight (g/mol)	Key Properties
2-Chloro-6-(oxetan-3-yloxy)pyridin-4-amine	Oxetane-3-yloxy	C₈H₁₀ClN₂O₂*	~200 (estimated)	High ring strain in oxetane; improved metabolic stability
2-(Oxolan-3-yloxy)pyridin-4-amine	Oxolane-3-yloxy (tetrahydrofuran)	C₉H₁₂N₂O₂	180.21	Lower ring strain; higher lipophilicity compared to oxetane
2-Chloro-6-(2,2,2-trifluoroethoxy)pyridin-4-amine	2,2,2-Trifluoroethoxy	C₇H₆ClF₃N₂O	226.58	Strong electron-withdrawing effect; potential enhanced binding to biological targets
2-Chloro-6-(phenylmethoxy)pyridin-4-amine	Benzyloxy	C₁₂H₁₁ClN₂O	234.69	Increased aromatic bulk; possible higher toxicity
2-Chloro-6-propoxypyridin-4-amine	Propoxy	C₈H₁₂ClN₂O	187.65	Flexible alkyl chain; moderate solubility and metabolic stability

*Estimated based on structural similarity to compounds.

Electronic and Steric Effects

• Oxetane vs. Oxolane (Tetrahydrofuran): The oxetane group introduces greater ring strain (due to its three-membered structure) compared to oxolane (five-membered), which may increase reactivity in nucleophilic substitution reactions. However, oxetane’s smaller size enhances metabolic stability by resisting enzymatic degradation .
• Trifluoroethoxy vs. Oxetane: The trifluoroethoxy group () is highly electronegative, altering the pyridine ring’s electron density. This could improve interactions with hydrophobic pockets in enzymes or receptors but may reduce solubility due to fluorine’s hydrophobicity.
• Benzyloxy vs.

Biological Activity

2-Chloro-6-(oxetan-3-yloxy)pyridin-4-amine is a compound that has gained attention in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological evaluations, and structure-activity relationships (SAR) of this compound, focusing on its anti-inflammatory, antimicrobial, and anticancer properties.

Synthesis and Characterization

The synthesis of 2-Chloro-6-(oxetan-3-yloxy)pyridin-4-amine typically involves the reaction of chlorinated pyridine derivatives with oxetane-containing substituents. The characterization of the compound is performed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

Anti-inflammatory Activity

Recent studies have demonstrated that compounds related to 2-Chloro-6-(oxetan-3-yloxy)pyridin-4-amine exhibit significant anti-inflammatory effects. For instance, a series of pyridine derivatives were evaluated for their inhibition of cyclooxygenase (COX) enzymes, which are key mediators in inflammatory processes. The IC50 values for these compounds were reported as follows:

Compound	COX-1 IC50 (μM)	COX-2 IC50 (μM)
3b	19.45 ± 0.07	42.1 ± 0.30
4b	26.04 ± 0.36	31.4 ± 0.12
4d	28.39 ± 0.03	23.8 ± 0.20

These results indicate that certain derivatives possess potent inhibitory activity against COX enzymes, suggesting their potential as anti-inflammatory agents .

Antimicrobial Activity

The antimicrobial properties of oxetane-containing compounds have been explored extensively. For example, a study highlighted that derivatives similar to 2-Chloro-6-(oxetan-3-yloxy)pyridin-4-amine exhibited strong antibacterial activity against various strains, including Staphylococcus spp. The minimum inhibitory concentrations (MIC) for selected compounds were reported as:

Compound	MIC (μM)
9b	12.23
9c	6.68
9g	3.49

These findings underscore the potential of oxetane derivatives in developing new antimicrobial agents .

Anticancer Activity

The anticancer potential of pyridine derivatives has also been investigated. A particular study focused on the antiproliferative effects of compounds containing the pyridine ring against various cancer cell lines, including gastric cancer cells (SGC-7901). Notably, compound 6o exhibited significant telomerase inhibitory activity with an IC50 value of $2.3\pm 0.07\mu M$, demonstrating its potency compared to standard treatments .

Structure-Activity Relationships (SAR)

The SAR analysis reveals that the presence of electron-withdrawing groups such as chlorine and functional groups like oxetane significantly enhances biological activity. The introduction of these substituents influences both the lipophilicity and the overall reactivity of the compound, which are critical factors in drug design.

Case Studies

Several case studies have been conducted to evaluate the efficacy of compounds similar to 2-Chloro-6-(oxetan-3-yloxy)pyridin-4-amine:

• Anti-inflammatory Study : In a carrageenan-induced paw edema model in rats, certain derivatives showed a marked reduction in inflammation compared to controls.
• Antimicrobial Efficacy : A comparative study against standard antibiotics demonstrated that specific oxetane derivatives had superior activity against resistant bacterial strains.
• Anticancer Evaluation : In vitro assays revealed that compounds with the oxetane moiety significantly inhibited cell proliferation in cancer cell lines while showing minimal cytotoxicity towards normal cells.